2-Ethoxy-6-iodo-3-methoxypyridine

• Molecular Formula: C8H10INO2
• Molecular Weight: 279.07 g/mol
• IUPAC Name: 2-ethoxy-6-iodo-3-methoxypyridine
• InChI: InChI=1S/C8H10INO2/c1-3-12-8-6(11-2)4-5-7(9)10-8/h4-5H,3H2,1-2H3
• InChI Key: ZKMSUVJZZVVQJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=N1)I)OC

Description

2-Ethoxy-6-iodo-3-methoxypyridine is a useful research compound. Its molecular formula is C8H10INO2 and its molecular weight is 279.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In a microwave vial, 2-bromo-6-iodo-3-methoxypyridine (16-1 or 131-3, 150 mg, 0.48 mmol, 1 equiv) was dissolved in DMF (300 uL). Sodium ethoxide (268 uL, 21 wt % in EtOH, 0.72 mmol, 1.5 equiv) was added to the solution, and the reaction was heated in the microwave for 5 minutes at 100° C. The reaction mixture was partitioned between saturated NaHCO3 and DCM. The organic phase was washed once with brine, dried over Mg2SO4 and concentrated. The residue was purified by normal phase column chromatography (0-20% EtOAc in hexanes) to give the title compound (16-2). ESI+MS [M+H]+ C8H11INO2: 280.0 found, 280.1 required.